An In-depth Technical Guide to the Antitumor Compound AB-163
An In-depth Technical Guide to the Antitumor Compound AB-163
Disclaimer: This document is a technical guide compiled from publicly available information. The primary source of data, a 1969 publication, was only accessible in abstract form. Consequently, specific quantitative data and detailed experimental protocols for AB-163 are not available. The information presented herein is based on the original abstract and supplemented with general knowledge of practices from that era in the field of cancer chemotherapy research.
Introduction
AB-163, chemically identified as Ethyl di-(2,2-dimethyl)ethylenamido Phosphate, is an alkylating agent investigated for its antitumor properties.[1] As a member of the aziridine family of compounds, its cytotoxic effects are attributed to the alkylation of cellular macromolecules, primarily deoxyribonucleic acid (DNA). This guide provides a comprehensive overview of the discovery, history, and known pharmacological properties of AB-163, with a focus on its preclinical evaluation as a potential cancer therapeutic.
Discovery and History
The compound AB-163 emerged from research programs in the mid-20th century focused on the synthesis and evaluation of novel alkylating agents for cancer treatment. The seminal study on AB-163 was published in 1969 by Munson et al., detailing its chemistry, pharmacology, and antitumor activity.[1] This research placed AB-163 within the broader class of ethylenamido phosphates and aziridines, which were of significant interest for their potential to damage and destroy rapidly proliferating cancer cells.
Chemical Properties
| Property | Value |
| Chemical Name | Ethyl di-(2,2-dimethyl)ethylenamido Phosphate |
| Synonym | AB-163 |
| Chemical Class | Alkylating Agent; Aziridine; Organophosphate |
| Presumed Active Moiety | The aziridine ring is the key functional group responsible for alkylation. |
Preclinical Pharmacology
The preclinical evaluation of AB-163, as described in the available literature, focused on its antitumor efficacy in various murine cancer models and its toxicological profile.
Mechanism of Action
As an alkylating agent, the primary mechanism of action of AB-163 is the covalent attachment of alkyl groups to nucleophilic sites on cellular macromolecules. The primary target for such agents is DNA. The aziridine moiety of AB-163 is presumed to be the active group that alkylates DNA bases, particularly the N7 position of guanine.[2] This alkylation can lead to several downstream cytotoxic events, including:
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DNA Cross-linking: If the molecule possesses two alkylating groups, it can form both intra- and inter-strand cross-links in the DNA double helix. This prevents DNA replication and transcription, ultimately leading to cell cycle arrest and apoptosis.
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DNA Damage and Repair Inhibition: The formation of DNA adducts can trigger cellular DNA repair mechanisms. However, overwhelming damage can lead to the activation of apoptotic pathways.
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Mutagenesis: Inaccurate repair of alkylated DNA can lead to mutations.
Antitumor Activity
AB-163 demonstrated antitumor activity in several experimental cancer models.[1] A summary of these findings is presented in the table below.
| Cancer Model | Host | Efficacy | Quantitative Data |
| Sarcoma 180 | Mice | Reported antitumor activity | Not specified in abstract |
| Leukemia L1210 | Mice | Reported antitumor activity | Not specified in abstract |
| Ehrlich Tumor Carcinoma | Mice | Reported antitumor activity | Not specified in abstract |
| Friend Murine Leukemia Virus | Mice | Reported antitumor activity | Not specified in abstract |
Toxicology and Pharmacology
The toxicological profile of AB-163 was investigated in mice and dogs.[1] Key findings from the abstract are summarized below.
| Parameter | Species | Finding | Quantitative Data |
| Lethal Dose 50 (LD50) | Not specified | Determined | Not specified in abstract |
| Hematopoiesis | Not specified | Effects on hematopoiesis observed | Not specified in abstract |
| Liver Function | Not specified | Chemical and drug-induced liver injury observed | Not specified in abstract |
| Blood Chemistry | Not specified | Effects on L-Lactate Dehydrogenase and Transaminases | Not specified in abstract |
| Central Nervous System | Not specified | Effects on the CNS observed | Not specified in abstract |
Experimental Protocols
Detailed experimental protocols for the studies on AB-163 are not available in the public domain. However, based on standard practices of the era, the following are representative methodologies that were likely employed.
In Vivo Antitumor Activity Assay (Generalized)
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Animal Model: Inbred mouse strains (e.g., BALB/c, C57BL/6) would be used.
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Tumor Implantation: For solid tumors like Sarcoma 180, a suspension of tumor cells would be implanted subcutaneously or intraperitoneally. For leukemias like L1210, a specific number of leukemia cells would be injected intraperitoneally.
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Treatment: AB-163 would be administered at various dose levels, typically via intraperitoneal injection, starting 24 hours after tumor implantation and continuing for a specified number of days. A control group would receive the vehicle solvent.
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Endpoint Measurement: For solid tumors, tumor size would be measured regularly, and tumor growth inhibition would be calculated. For leukemia models, the mean survival time of the treated animals would be compared to the control group, and the increase in lifespan would be determined.
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Data Analysis: Statistical analysis would be performed to determine the significance of the antitumor effect.
LD50 Determination (Generalized)
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Animals: Mice would be used, divided into several groups.
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Dosing: Each group would receive a different, escalating dose of AB-163, typically administered as a single intraperitoneal injection.
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Observation: The animals would be observed for a set period (e.g., 14 days) for signs of toxicity and mortality.
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Calculation: The dose at which 50% of the animals die (the LD50) would be calculated using a statistical method such as the Reed-Muench method.
Conclusion
AB-163, or Ethyl di-(2,2-dimethyl)ethylenamido Phosphate, was an investigational antitumor compound from the class of alkylating agents. Preclinical studies in the late 1960s demonstrated its activity against a range of murine tumors.[1] Its mechanism of action is presumed to involve the alkylation of DNA, leading to cytotoxicity. However, the compound also exhibited significant toxicity, affecting the hematopoietic system, liver, and central nervous system.[1] Due to the limited availability of primary data, a detailed quantitative assessment of its therapeutic index and a full understanding of its pharmacological profile are not possible. The lack of subsequent publications on AB-163 suggests that its development was likely discontinued, a common fate for many early chemotherapy candidates due to unfavorable toxicity profiles or lack of superior efficacy compared to other agents.
